5-Amino-2-(propanyloxy)benzoic acid
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Description
5-Amino-2-(propanyloxy)benzoic acid is a benzoic acid derivative featuring an amino group at the 5th position and a propanyloxy (propargyloxy) substituent at the 2nd position. The propanyloxy group introduces unique electronic and steric effects, influencing reactivity, solubility, and biological interactions. Applications range from antimicrobial agents to anti-inflammatory drug intermediates .
Properties
Molecular Formula |
C10H11NO4 |
|---|---|
Molecular Weight |
209.20 g/mol |
IUPAC Name |
5-amino-2-propanoyloxybenzoic acid |
InChI |
InChI=1S/C10H11NO4/c1-2-9(12)15-8-4-3-6(11)5-7(8)10(13)14/h3-5H,2,11H2,1H3,(H,13,14) |
InChI Key |
KMEBDVLEFCKVSX-UHFFFAOYSA-N |
Canonical SMILES |
CCC(=O)OC1=C(C=C(C=C1)N)C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Physicochemical Properties
A comparison of key structural analogs is summarized in Table 1.
Antimicrobial Activity
- Benzoxazole Derivatives: 5-Amino-2-(p-substituted phenyl)-benzoxazoles (e.g., p-tert-butyl, p-nitro) exhibit broad-spectrum antimicrobial activity. For example, p-nitro derivatives show efficacy against Candida albicans .
Toxicity and Predictive Models
- QSTR Models: For benzoic acid derivatives, molecular connectivity indices (0JA, 1JA) and their cross-factor (JB) correlate with oral LD50 in mice. Higher JB values (indicating complex branching) are linked to increased toxicity . While 5-Amino-2-(propanyloxy)benzoic acid’s toxicity is unreported, its linear propanyloxy group may result in lower JB values and reduced acute toxicity compared to branched analogs.
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